Cas no 1234985-93-3 (N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 1234985-93-3
• MF: C₂₄H₂₆N₂O₃S
• MW: 422.539844989777
• CID: 6177191
• PubChem ID: 49690823
• Update Time: 2025-07-18

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide
• VU0631566-1
• N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-4-oxo-4H-chromene-2-carboxamide
• N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-4-oxo-4H-chromene-2-carboxamide
• CCG-358270
• 1234985-93-3
• AKOS024492383
• F5033-5477
• N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-4-oxochromene-2-carboxamide

• Inchi： 1S/C24H26N2O3S/c1-30-23-9-5-2-6-18(23)16-26-12-10-17(11-13-26)15-25-24(28)22-14-20(27)19-7-3-4-8-21(19)29-22/h2-9,14,17H,10-13,15-16H2,1H3,(H,25,28)
• InChI Key： ASBVLLCDSHCETB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CN1CCC(CNC(C2=CC(C3C=CC=CC=3O2)=O)=O)CC1

Computed Properties

• Exact Mass: 422.16641387g/mol
• Monoisotopic Mass: 422.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide (CAS No. 1234985-93-3): An Overview

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide (CAS No. 1234985-93-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research and development.

The chemical structure of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide is notable for its combination of a chromene core and a piperidine moiety, both of which contribute to its biological activity. The chromene ring, a six-membered ring with a ketone group at the 4-position, is a common scaffold in many bioactive molecules due to its ability to modulate various biological targets. The piperidine moiety, on the other hand, is known for its role in enhancing the lipophilicity and central nervous system (CNS) penetration of the compound.

The synthesis of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide involves several steps, each carefully optimized to ensure high yield and purity. One common approach involves the condensation of 4-hydroxychromenone with an appropriate amine derivative, followed by functional group manipulations to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as the use of transition-metal catalysts and microwave-assisted reactions.

In terms of pharmacological properties, N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide has demonstrated significant activity in preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it has been found to have antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent.

One of the key mechanisms by which N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide exerts its biological effects is through the modulation of specific receptors and signaling pathways. For instance, it has been shown to interact with G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By targeting these receptors, the compound can influence neurotransmitter release and cellular signaling, leading to therapeutic benefits.

Recent studies have also explored the pharmacokinetic properties of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-4-oxo-4H-chromene-2-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. Further studies are needed to confirm these findings and to explore its potential in larger patient populations.

In conclusion, N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-y l)methyl - 4 - oxo - 4 H - chromene - 2 - carboxamide (CAS No. 1234985 - 93 - 3) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.